Cas no 2137517-70-3 (1-(2-formylpyridin-4-yl)azetidine-2-carboxylic acid)

• Product Name: 1-(2-formylpyridin-4-yl)azetidine-2-carboxylic acid
• CAS No: 2137517-70-3
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 6213448
• PubChem ID: 165490329
• Update Time: 2025-06-13

1-(2-formylpyridin-4-yl)azetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-formylpyridin-4-yl)azetidine-2-carboxylic acid
• EN300-1142804
• 2137517-70-3

• Inchi： 1S/C10H10N2O3/c13-6-7-5-8(1-3-11-7)12-4-2-9(12)10(14)15/h1,3,5-6,9H,2,4H2,(H,14,15)
• InChI Key： YDYGIROGSRLSQD-UHFFFAOYSA-N
• SMILES： OC(C1CCN1C1C=CN=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.5Ų

Additional information on 1-(2-formylpyridin-4-yl)azetidine-2-carboxylic acid

Comprehensive Overview of 1-(2-formylpyridin-4-yl)azetidine-2-carboxylic acid (CAS No. 2137517-70-3)

In the realm of pharmaceutical intermediates and fine chemicals, 1-(2-formylpyridin-4-yl)azetidine-2-carboxylic acid (CAS No. 2137517-70-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its azetidine ring and formylpyridine moiety, serves as a versatile building block in drug discovery and organic synthesis. Researchers and industry professionals are increasingly exploring its utility in designing novel therapeutic agents, particularly in the fields of oncology and neurology.

The molecular structure of 1-(2-formylpyridin-4-yl)azetidine-2-carboxylic acid combines a pyridine derivative with an azetidine carboxylic acid group, offering a balanced profile of reactivity and stability. This makes it an attractive candidate for click chemistry applications and bioconjugation strategies. Recent studies highlight its role in the development of small molecule inhibitors, where its formyl group enables selective modifications for targeted drug delivery systems. The compound's CAS No. 2137517-70-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the most discussed topics in modern chemistry is the demand for sustainable synthesis methods. 1-(2-formylpyridin-4-yl)azetidine-2-carboxylic acid aligns with this trend, as researchers investigate green chemistry approaches to its production. Innovations such as catalytic hydrogenation and microwave-assisted synthesis are being explored to reduce environmental impact while maintaining high yields. These advancements address common user queries like "eco-friendly synthesis of azetidine derivatives" or "scalable production of pyridine-based intermediates," making the compound a focal point in sustainable pharmaceutical manufacturing.

From a commercial perspective, 1-(2-formylpyridin-4-yl)azetidine-2-carboxylic acid is gaining traction in the custom synthesis market. Suppliers and contract research organizations (CROs) emphasize its purity (>98%) and compatibility with high-throughput screening platforms. Its CAS No. 2137517-70-3 is often associated with keywords like "pharma intermediates suppliers" and "building blocks for drug discovery," indicating its industrial significance. Furthermore, the compound's potential in proteolysis-targeting chimeras (PROTACs) has sparked interest, as it may contribute to next-generation targeted protein degradation therapies.

In analytical chemistry, the characterization of 1-(2-formylpyridin-4-yl)azetidine-2-carboxylic acid involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise quality control, a critical factor for laboratories addressing questions like "how to validate heterocyclic compound purity" or "best practices for structural elucidation." The compound's stability under various pH conditions also makes it suitable for formulation studies, particularly in optimizing oral bioavailability of drug candidates.

Looking ahead, the scientific community anticipates expanded applications of 1-(2-formylpyridin-4-yl)azetidine-2-carboxylic acid in biomaterial engineering and diagnostic probe development. Its dual functionality (aldehyde and carboxylate groups) allows for innovative crosslinking strategies in polymer chemistry. As AI-driven drug design accelerates, this compound's molecular descriptors are being integrated into machine learning models to predict novel bioactive scaffolds—a topic frequently searched as "AI in chemical synthesis."